![molecular formula C6H5BrCl2N2 B1443758 5-Bromo-2,4-dichloro-6-ethylpyrimidine CAS No. 1373331-48-6](/img/structure/B1443758.png)
5-Bromo-2,4-dichloro-6-ethylpyrimidine
Overview
Description
Scientific Research Applications
Regioselectivity in Chemical Reactions 5-Bromo-2,4-dichloro-6-ethylpyrimidine has been used to study regioselective displacement reactions with ammonia, leading to the formation of various pyrimidine derivatives. This was analyzed using X-ray crystallography, highlighting its role in understanding reaction mechanisms (Doulah et al., 2014).
Synthesis of Thiazolo[4,5-d]pyrimidine Derivatives The compound has been utilized in synthesizing thiazolo[4,5-d]pyrimidine derivatives. This process involves treatment with ethanolic ammonia and secondary amines, showcasing its importance in heterocyclic chemistry (Bakavoli et al., 2006).
Antiviral Activity Studies Research on this compound derivatives has demonstrated antiviral activities. These compounds, especially the halogen-substituted derivatives, showed significant activity against retroviruses, indicating their potential in antiviral drug development (Hocková et al., 2003).
Formation of Pyrimido[4,5-e][1,3,4]thiadiazine Derivatives This compound is key in forming pyrimido[4,5-e][1,3,4]thiadiazine derivatives. These derivatives are obtained through reactions with methylhydrazine and carbon disulfide, followed by treatment with secondary amines, emphasizing its role in synthesizing novel heterocyclic compounds (Rahimizadeh et al., 2007).
Development of Azo Compounds this compound has been used in the efficient synthesis of novel azo compounds based on pyrimido[4,5-e][1,3,4]thiadiazine. This process highlights its application in the field of dye and pigment chemistry (Nikpour et al., 2012).
Synthesis of Pyrimido[5,4-e][1,4]Thiazepine Derivatives Its role in synthesizing a series of new pyrimido[5,4-e][1,4]thiazepine derivatives, which are important in medicinal chemistry, has been reported. This synthesis involves sequential treatment with aminothiophenol and secondary amines, showing its versatility in chemical transformations (Bazazan et al., 2013).
Safety and Hazards
The safety data sheet for “5-Bromo-2,4-dichloropyrimidine” indicates that it is considered hazardous. It can cause severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
5-bromo-2,4-dichloro-6-ethylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrCl2N2/c1-2-3-4(7)5(8)11-6(9)10-3/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUALAZCQAHOUGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC(=N1)Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrCl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40855859 | |
Record name | 5-Bromo-2,4-dichloro-6-ethylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40855859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1373331-48-6 | |
Record name | 5-Bromo-2,4-dichloro-6-ethylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40855859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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